N-(2-fluorobenzyl)-N'-(2-phenylethyl)thiourea

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-3-(2-phenylethyl)thiourea
• InChI: InChI=1S/C16H17FN2S/c17-15-9-5-4-8-14(15)12-19-16(20)18-11-10-13-6-2-1-3-7-13/h1-9H,10-12H2,(H2,18,19,20)
• InChI Key: UKFXFNALLYYBQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=S)NCC2=CC=CC=C2F
• Molecular Formula: C16H17FN2S
• Molecular Weight: 288.4 g/mol

Description

Synthesis Analysis

The synthesis of thiourea derivatives, including those similar to N-(2-fluorobenzyl)-N'-(2-phenylethyl)thiourea, involves the reaction of isothiocyanates with amine compounds. A study by Günal (2023) detailed the synthesis of 2-fluorobenzoyl thiourea derivatives through the reaction of 2-fluorobenzoyl isothiocyanate with aniline derivatives, confirming the structures via NMR and IR spectroscopy (Günal, 2023).

Molecular Structure Analysis

The crystal and molecular structures of thiourea derivatives have been extensively studied. For example, Saeed et al. (2010) investigated the crystal structure of a related thiourea compound using X-ray diffraction, revealing planar carbonyl and thiourea groups with antiperiplanar conformations stabilized by intramolecular hydrogen bonding (Saeed et al., 2010).

Chemical Reactions and Properties

The reactivity of thiourea derivatives often involves their thiourea moiety, which can participate in various chemical transformations. Research by Saeed et al. (2011) on fluorobenzoyl-thiourea compounds highlighted their structural and vibrational properties, providing insights into their chemical behavior (Saeed et al., 2011).

Physical Properties Analysis

The physical properties, including vibrational spectra and thermal behavior, of thiourea derivatives, have been analyzed to understand their stability and reactivity. Mary et al. (2016) performed a comprehensive study on a thiourea compound, employing spectroscopic techniques and quantum chemical calculations to investigate its vibrational frequencies and thermal stability (Mary et al., 2016).